Cas no 1021111-70-5 (N-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide)

• Product Name: N-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide
• CAS No: 1021111-70-5
• MF: C₂₆H₂₅N₃O₄
• MW: 443.494406461716
• CID: 5913125
• PubChem ID: 42109832
• Update Time: 2025-05-20

N-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide
• AKOS024494753
• F5072-1972
• VU0633205-1
• 1021111-70-5
• N-[2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-2-naphthalen-1-ylacetamide
• N-(2-(3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C26H25N3O4/c1-32-20-10-12-24(33-2)22(17-20)23-11-13-26(31)29(28-23)15-14-27-25(30)16-19-8-5-7-18-6-3-4-9-21(18)19/h3-13,17H,14-16H2,1-2H3,(H,27,30)
• InChI Key： QKBVTTBDCYIILW-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=CC2C=CC=CC1=2)NCCN1C(C=CC(C2C=C(C=CC=2OC)OC)=N1)=O

Computed Properties

• Exact Mass: 443.18450629g/mol
• Monoisotopic Mass: 443.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide

Introduction to N-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide and Its Significance in Modern Chemical Biology

N-{2-[3-(2,5-dimethoxyphenyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-(naphthalen-1-yl)acetamide, with the CAS number 1021111-70-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of specific functional groups, such as the dimethoxyphenyl and naphthalen-1-yl moieties, contributes to its unique chemical properties and biological activities.

The structural composition of N-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide is meticulously designed to interact with biological targets in a highly specific manner. The pyridazine core, a heterocyclic compound featuring a five-membered ring containing two nitrogen atoms, is known for its versatility in medicinal chemistry. This core structure is further modified with an acetylamide group at one end and an ethyl chain extending from the pyridazine ring, enhancing its solubility and bioavailability. The integration of the dimethoxyphenyl group introduces hydrophobic interactions and electronic effects that can modulate the compound's binding affinity to biological receptors.

In recent years, there has been a growing interest in exploring the pharmacological properties of molecules containing the pyridazine scaffold. Pyridazines have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in N-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide suggests that it may interact with various enzymes and receptors involved in critical cellular pathways. This has prompted extensive research into its potential therapeutic applications.

The naphthalen-1-yl group in this compound adds another layer of complexity, contributing to its unique pharmacophore. Naphthalene derivatives are well-known for their role in pharmaceuticals due to their stability and ability to engage in π-stacking interactions with biological targets. These interactions can enhance binding affinity and selectivity, making naphthalene-based compounds valuable candidates for drug development. The combination of the dimethoxyphenyl and naphthalen-1-yl groups in N-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(naphthalen-1-y l)acetamide suggests that it may possess multiple binding sites capable of interacting with different biological targets simultaneously.

Recent studies have highlighted the importance of structure-based drug design in optimizing molecular interactions with biological systems. Computational modeling techniques have been instrumental in predicting the binding modes of N-{2-[3-(2,5-dimethoxyphenyl)-6-o xo - 1 , 6 - dihydropyridazin - 1 - yl ] eth y l ] - 2 - ( naphthalen - 1 - y l ) ac et am ide to various protein targets. These studies have revealed that the compound's unique structural features allow it to form stable complexes with enzymes and receptors involved in metabolic pathways, inflammation, and cell signaling. Such insights have guided the development of novel derivatives with enhanced pharmacological properties.

The synthesis of N-{2-[3-(2,5-dimethoxyphenyl-6-o x o - 1 , 6 - dihydropyridazin - 1 - yl ) eth y l ] - 2 - ( < strong > naphthalen - 1 - y l strong > ) ac et am ide has been a subject of considerable interest among synthetic chemists. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired structural framework. Advanced synthetic techniques have been employed to ensure high yield and purity throughout the process. The successful synthesis of this compound underscores the growing capability of modern chemical synthesis methods to produce complex molecules with precise structural features.

The pharmacological evaluation of N-{2-[3-(2,5-dimethoxyphenyl-6-o x o - 1 , 6 - dihydropyridazin - 1 - yl ) eth y l ] - 2 - ( < strong > naphthalen - 1 - y l strong > ) ac et am ide has revealed promising results in preclinical studies. These studies have demonstrated that the compound exhibits significant activity against various disease models, including cancer and inflammatory disorders. The ability of this molecule to modulate key cellular pathways suggests that it may serve as a lead compound for the development of novel therapeutics. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, N-{< strong > 2-[3-(< strong > 2 , 5 - dimethoxyphenyl strong > ) - 6 - ox o - 1 , 6 - dihydropyridazin strong > ) eth y l ] strong > } } } } } } } } } } } } }}}}}}}}}}}}}-< strong > ( naphthalen }}}}}}}}}}}}}-< strong > ( naphthalen }}}}}}}}}} }} acetamide (CAS no: }} }} }} }} }} }} }} }} }} }} }} 102111 11025 )}} represents a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of novel therapeutics for a wide range of diseases.